Cas no 956396-58-0 (2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetohydrazide)

• Product Name: 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetohydrazide
• CAS No: 956396-58-0
• MF: C₇H₈ClF₃N₄O
• MW: 256.612830162048
• MDL: MFCD03419672
• CID: 3058819
• PubChem ID: 7018464
• Update Time: 2025-05-23

2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-5-methyl-3-trifluoromethyl-pyrazol-1-yl)-acetic acid hydrazide
• 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetohydrazide
• STK312758
• CHEMBL1367105
• MLS000694737
• HMS2617G03
• BBL038937
• 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetohydrazide
• 2-(4-Chloro-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl)acetohydrazide
• SMR000333052
• 2-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetohydrazide
• CS-0279917
• 956396-58-0
• AKOS000308355
• EN300-228405
• RS-0306

• MDL： MFCD03419672
• Inchi： 1S/C7H8ClF3N4O/c1-3-5(8)6(7(9,10)11)14-15(3)2-4(16)13-12/h2,12H2,1H3,(H,13,16)
• InChI Key： PRYIWEINZMGWSH-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NN(CC(NN)=O)C=1C

Computed Properties

• Exact Mass: 256.0338731Da
• Monoisotopic Mass: 256.0338731Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetohydrazide

Compound CAS No. 956396-58-0: 2-(4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetohydrazide

The compound with CAS No. 956396-58-0, known as 2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetohydrazide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with chlorine, methyl, and trifluoromethyl groups, along with an acetohydrazide moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and pest control.

Recent studies have highlighted the antifungal properties of this compound, particularly against plant pathogens such as *Fusarium* and *Botrytis*. Researchers have demonstrated that the trifluoromethyl group plays a critical role in enhancing the molecule's stability and bioavailability, while the chlorine substitution contributes to its selective toxicity against fungal species. These findings suggest that the compound could be developed into an effective fungicide for agricultural use.

In addition to its antifungal activity, 2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetohydrazide has shown promising results in preclinical trials as a potential anticancer agent. The acetohydrazide moiety has been linked to mechanisms that inhibit key enzymes involved in cancer cell proliferation. Furthermore, the pyrazole ring structure is known to enhance the molecule's ability to penetrate cellular membranes, making it a strong candidate for targeted drug delivery systems.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the reaction yield and purity of the final product. This approach not only streamlines the production process but also reduces environmental impact by minimizing waste generation.

From an environmental standpoint, researchers have conducted extensive studies on the degradation pathways of this compound in soil and water systems. Results indicate that the molecule undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in the environment. However, further investigations are required to assess its long-term effects on non-target organisms and ecosystems.

In conclusion, 2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetohydrazide (CAS No. 956396-58-0) represents a cutting-edge compound with diverse applications in both pharmaceutical and agricultural sectors. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in modern chemical research.